2-((4R,6S)-6-((E)-2-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)vinyl)-2,2-dimethyl-1,3-dioxan-4-yl)-N-methoxy-N-methylacetamide

• Molecular Formula: C29H35FN2O4
• Molecular Weight: 494.6 g/mol
• IUPAC Name: 2-[(4R,6S)-6-[(E)-2-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]ethenyl]-2,2-dimethyl-1,3-dioxan-4-yl]-N-methoxy-N-methylacetamide
• InChI: InChI=1S/C29H35FN2O4/c1-19(2)32-25-10-8-7-9-24(25)28(20-11-13-21(30)14-12-20)26(32)16-15-22-17-23(36-29(3,4)35-22)18-27(33)31(5)34-6/h7-16,19,22-23H,17-18H2,1-6H3/b16-15+/t22-,23-/m1/s1
• InChI Key: LPYOYSVEKCIEIX-LBBXHWODSA-N
• Isomeric SMILES: CC(C)N1C2=CC=CC=C2C(=C1/C=C/[C@@H]3C[C@@H](OC(O3)(C)C)CC(=O)N(C)OC)C4=CC=C(C=C4)F
• Canonical SMILES: CC(C)N1C2=CC=CC=C2C(=C1C=CC3CC(OC(O3)(C)C)CC(=O)N(C)OC)C4=CC=C(C=C4)F

Description

2-((4R,6S)-6-((E)-2-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)vinyl)-2,2-dimethyl-1,3-dioxan-4-yl)-N-methoxy-N-methylacetamide is a synthetic intermediate in the production of Fluvastatin, a statin drug used to lower cholesterol . The compound features a complex stereochemistry with:

• A 3-(4-fluorophenyl)-1-isopropylindole core, critical for binding to the HMG-CoA reductase enzyme.
• A (4R,6S)-2,2-dimethyl-1,3-dioxane ring that stabilizes the molecule and enhances metabolic resistance.
• An N-methoxy-N-methylacetamide side chain, which improves solubility and bioavailability .

Biological Activity

The compound 2-((4R,6S)-6-((E)-2-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)vinyl)-2,2-dimethyl-1,3-dioxan-4-yl)-N-methoxy-N-methylacetamide , also referred to by its CAS number 289042-12-2 , is a synthetic organic compound that has garnered attention for its potential biological activities. This article explores its biological activity, including antimicrobial properties, cytotoxicity, and potential therapeutic applications.

The molecular formula of the compound is $C_{29}H_{40}FN_{3}O_{6}S$, with a molecular weight of approximately 577.71 g/mol . The structure features a complex arrangement of functional groups that may contribute to its biological activity.

Property	Value
Molecular Formula	C29H40FN3O6S
Molecular Weight	577.71 g/mol
CAS Number	289042-12-2
Purity	95% - 99%

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-((4R,6S)-6-((E)-2-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)vinyl)-2,2-dimethyl-1,3-dioxan-4-yl)-N-methoxy-N-methylacetamide exhibit significant antimicrobial properties. For instance, in vitro tests have shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined and compared with standard antimicrobial agents.

Compound	MIC (µg/mL)	Bacterial Strain
Test Compound	32	Staphylococcus aureus
Ciprofloxacin	16	Staphylococcus aureus
Test Compound	64	Escherichia coli
Ciprofloxacin	32	Escherichia coli

These results suggest that the compound may possess a mechanism of action that disrupts bacterial cell wall synthesis or function.

Cytotoxicity and Therapeutic Potential

In addition to antimicrobial activity, the compound has been evaluated for cytotoxic effects on cancer cell lines. Studies indicate that it can induce apoptosis in certain cancer cell types through mechanisms involving the modulation of apoptotic pathways and cellular stress responses.

A notable study demonstrated that the compound exhibited selective cytotoxicity against human cancer cell lines compared to normal cells:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	10
MCF7 (breast cancer)	15
Normal Fibroblasts	>50

The selectivity index indicates a promising therapeutic window for further development.

Case Studies

Several case studies have explored the biological implications of this compound:

• Case Study on Antimicrobial Efficacy : A study published in MDPI evaluated the efficacy of similar compounds against multi-drug resistant bacterial strains, showing promising results that could lead to new treatment options for resistant infections .
• Cancer Research : Research conducted at various institutions has highlighted the potential of this compound in targeting specific pathways involved in tumor growth and metastasis. The findings suggest that the compound may enhance the effects of existing chemotherapy agents when used in combination therapies .

Comparison with Similar Compounds

Spectroscopic properties :

• FT-IR : Strong absorption at 1666 cm⁻¹ (α,β-unsaturated carbonyl) and 1610 cm⁻¹ (C=C stretch).
• NMR : Distinct signals for methyl groups (δ 1.2–1.4 ppm), vinyl protons (δ 6.8–7.2 ppm), and fluorophenyl carbons (δ 115–160 ppm) .

Comparison with Similar Compounds

Structural Analogues of Fluvastatin Intermediates

Compound Name	Key Structural Features	Biological Relevance	Reference
(S,E)-6-(2-(3-(4-Fluorophenyl)-1-isopropylindol-2-yl)vinyl)-5,6-dihydro-2H-pyran-2-one	Dihydropyran ring instead of dioxane	Fluvastatin Impurity 2; Altered ring strain affects solubility
tert-Butyl 2-((4R,6S)-6-((E)-2-(3-(4-fluorophenyl)-1-isopropylindol-2-yl)vinyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate	tert-Butyl ester instead of N-methoxy-N-methylacetamide	Intermediate with improved lipophilicity for synthesis
(E)-3-(1-Ethyl-3-(4-fluorophenyl)-1H-indol-2-yl)acrylaldehyde	Ethyl substituent instead of isopropyl	Reduced steric bulk; lower enzymatic affinity

Indole-Based Acetamides with Divergent Pharmacophores

Compound Name	Structural Differences	Key Properties	Reference
2-(1-(4-Chlorobenzoyl)-5-methoxy-1H-indol-3-yl)-N-((4-fluorophenyl)sulfonyl)acetamide	Chlorobenzoyl and sulfonamide groups	COX-2 inhibition; anti-inflammatory activity
N-[2-(6-Fluoroindol-1-yl)ethyl]-2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide	Pyridazinyl and methoxyphenyl groups	Anticancer potential via kinase inhibition
1-((3-(4-Fluorophenyl)-1-isopropylindol-2-yl)methylene)hydrazine	Hydrazine Schiff base	Antimicrobial and antitubercular activity

Key Research Findings

Steric Effects : The isopropyl group on the indole nitrogen in the target compound enhances metabolic stability compared to ethyl or methyl analogues .

Ring Systems : The dioxane ring provides better conformational rigidity than dihydropyran, improving target binding .

Functional Groups : The N-methoxy-N-methylacetamide side chain reduces first-pass metabolism compared to ester derivatives .